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Compound of Interest

Compound Name:
2-Chloro-4-ethoxy-6-

(trifluoromethyl)pyrimidine

CAS No.: 114963-95-0

Cat. No.: B126206

Get Quote

CAS Number: 114963-95-0
Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers.

Executive Summary
2-Chloro-4-ethoxy-6-(trifluoromethyl)pyrimidine is a highly functionalized heterocyclic

building block essential in the development of modern pharmaceuticals and agrochemicals. Its

value lies in the trifluoromethyl (CF₃) group, which modulates lipophilicity and metabolic

stability, and the orthogonal reactivity of its C2-chlorine and C4-ethoxy substituents.

This scaffold serves as a critical "linchpin" intermediate. The C2-chlorine atom is activated for

nucleophilic aromatic substitution (

) or palladium-catalyzed cross-coupling, while the C4-ethoxy group acts as a stable ether
linkage or a masked hydroxyl group.

Chemical Identity & Physical Profile[1][2][3][4][5]
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Property Data

CAS Number 114963-95-0

IUPAC Name 2-Chloro-4-ethoxy-6-(trifluoromethyl)pyrimidine

Molecular Formula

Molecular Weight 226.58 g/mol

Appearance
Colorless to pale yellow liquid or low-melting

solid

Boiling Point
~230 °C (Predicted); often distilled under

reduced pressure

Solubility
Soluble in DCM, EtOAc, DMSO, Methanol;

Insoluble in water

Key Functional Groups

Pyrimidine core, Trifluoromethyl (

), Ethoxy (

), Chloro (

)

Synthesis & Manufacturing Logic
The synthesis of this molecule is a classic exercise in regioselective nucleophilic aromatic

substitution (

). The starting material is typically 2,4-dichloro-6-(trifluoromethyl)pyrimidine (CAS 33034-67-2).

The Regioselectivity Challenge
In 2,4-dichloropyrimidines, the C4 position is generally more reactive towards nucleophiles than

the C2 position.[1] This is due to the Meisenheimer complex stability: attack at C4 places the

negative charge on the N3 nitrogen, which is stabilized by the adjacent electron-withdrawing

CF₃ group (at C6) and the inherent electronegativity of the ring nitrogens.
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However, the CF₃ group at C6 is a powerful electron-withdrawing group (EWG) that activates

the entire ring. To prevent bis-substitution (formation of the 2,4-diethoxy product), reaction

conditions must be strictly controlled.

Optimized Synthetic Protocol
Reagents:

Precursor: 2,4-Dichloro-6-(trifluoromethyl)pyrimidine (1.0 eq)

Nucleophile: Sodium ethoxide (NaOEt) (1.05 eq) or Ethanol/Et₃N

Solvent: Anhydrous Ethanol or THF

Temperature: -78°C to 0°C

Procedure:

Dissolution: Dissolve 2,4-dichloro-6-(trifluoromethyl)pyrimidine in anhydrous THF under

atmosphere. Cool to -10°C.

Addition: Add a solution of NaOEt in ethanol dropwise over 30 minutes. Critical: Rapid

addition leads to local high concentrations of ethoxide, promoting bis-substitution at C2.

Reaction: Stir at 0°C for 2–4 hours. Monitor by TLC or HPLC. The C4-substituted product

(Target) forms first.

Quench: Quench with saturated

solution.

Workup: Extract with Ethyl Acetate. Wash organics with brine, dry over

, and concentrate.

Purification: Silica gel chromatography (Hexanes:EtOAc gradient) is usually required to

separate the product from trace amounts of the C2-isomer or bis-substituted byproduct.
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Visualization: Synthesis Pathway
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Figure 1: Regioselective synthesis pathway favoring C4-substitution due to electronic

activation.

Reactivity Profile & Applications
Once synthesized, 2-Chloro-4-ethoxy-6-(trifluoromethyl)pyrimidine becomes a versatile

electrophile. The remaining chlorine at C2 is deactivated relative to the starting material but

remains sufficiently reactive for subsequent functionalization.

Key Transformations
C2-Amination (

):

Reaction with primary or secondary amines (e.g., morpholine, piperazine) yields 2-amino-

4-ethoxy-6-(trifluoromethyl)pyrimidines.

Conditions: Heat (60–80°C) in DMF or DMSO with a base (

or DIPEA).

Application: Synthesis of kinase inhibitors where the pyrimidine acts as the hinge-binding

motif.

Suzuki-Miyaura Coupling:
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The C2-Cl bond can undergo Pd-catalyzed cross-coupling with aryl boronic acids.

Catalyst:

or

/ XPhos.

Significance: Used to construct biaryl systems common in agrochemicals (e.g.,

herbicides).

Deprotection (Optional):

The ethoxy group is relatively stable but can be cleaved using strong Lewis acids (

) to regenerate the hydroxyl group (pyrimidinone tautomer), if required.

Visualization: Downstream Reactivity
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Figure 2: Divergent synthesis capabilities of the scaffold. The C2-Cl serves as the primary

handle for diversification.

Experimental Protocol: Representative at C2
Objective: Displacement of the C2-chlorine with Morpholine.
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Setup: To a 25 mL round-bottom flask equipped with a magnetic stir bar, add 2-Chloro-4-
ethoxy-6-(trifluoromethyl)pyrimidine (226 mg, 1.0 mmol).

Solvent: Add anhydrous DMSO (3.0 mL).

Base/Nucleophile: Add DIPEA (N,N-Diisopropylethylamine, 2.0 eq) followed by Morpholine

(1.2 eq).

Reaction: Heat the mixture to 80°C for 4 hours.

Note: The C2 position is less reactive than C4; thermal energy is required to overcome the

activation barrier.

Workup: Cool to room temperature. Pour into water (15 mL). The product may precipitate. If

not, extract with Ethyl Acetate (3 x 10 mL).[2]

Analysis: Verify conversion by LC-MS (

expected: ~278).

Safety & Handling (MSDS Highlights)
Signal Word:WARNING

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[4][3][5][6]

Storage: Store at 2–8°C under inert gas (

or Ar). Moisture sensitive (slow hydrolysis of the C2-Cl bond may occur over prolonged
exposure to humidity).

PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle in a fume hood to avoid

inhalation of vapors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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